Cas no 2034386-93-9 (3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2034386-93-9
• MF: C₂₁H₁₇FN₄O₂
• MW: 376.383687734604
• CID: 6203736
• PubChem ID: 121022449
• Update Time: 2025-06-10

3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide
• 2034386-93-9
• 3-(4-fluorophenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-5-carboxamide
• F6560-7455
• AKOS026699002
• 5-(4-fluorophenyl)-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C21H17FN4O2/c1-26-20(10-19(25-26)15-3-5-17(22)6-4-15)21(27)24-12-14-2-7-18(23-11-14)16-8-9-28-13-16/h2-11,13H,12H2,1H3,(H,24,27)
• InChI Key： PEWBKASVHHKNBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NCC2=CN=C(C3=COC=C3)C=C2)=O)N(C)N=1

Computed Properties

• Exact Mass: 376.13355396g/mol
• Monoisotopic Mass: 376.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73Ų

Additional information on 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide

Research Brief on 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS: 2034386-93-9)

In recent years, the compound 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS: 2034386-93-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and furan moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

The structural complexity of 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide suggests its utility as a scaffold for drug development. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These efforts are critical for ensuring reproducibility in preclinical studies.

Pharmacological evaluations of this compound have revealed promising activity against a range of biological targets. In vitro assays demonstrate its affinity for specific kinase enzymes, which are implicated in proliferative diseases such as cancer. Notably, the fluorophenyl and furan groups appear to enhance binding interactions with target proteins, as evidenced by molecular docking studies. Researchers have also explored its potential as an anti-inflammatory agent, with preliminary data indicating modulation of key signaling pathways involved in immune responses.

Recent preclinical studies have further elucidated the compound's mechanism of action. Animal models treated with 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide exhibited reduced tumor growth and inflammatory markers, supporting its dual therapeutic potential. However, challenges related to bioavailability and metabolic stability have been identified, prompting investigations into prodrug formulations and novel delivery systems. These findings underscore the need for continued optimization to enhance clinical translatability.

In conclusion, 3-(4-fluorophenyl)-N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1-methyl-1H-pyrazole-5-carboxamide represents a promising candidate for further development in medicinal chemistry. Its multifaceted biological activities and structural versatility make it a valuable subject for ongoing research. Future studies should focus on addressing pharmacokinetic limitations and expanding its therapeutic applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in oncology and immunology.